2,4,6-trimethyl-N-(2-oxo-1,3-benzoxathiol-5-yl)benzenesulfonamide

• IUPAC Name: 2,4,6-trimethyl-N-(2-oxo-1,3-benzoxathiol-5-yl)benzenesulfonamide
• InChI: InChI=1S/C16H15NO4S2/c1-9-6-10(2)15(11(3)7-9)23(19,20)17-12-4-5-13-14(8-12)22-16(18)21-13/h4-8,17H,1-3H3
• InChI Key: CUOYWDLKBQIUID-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)NC2=CC3=C(C=C2)OC(=O)S3)C
• Molecular Formula: C16H15NO4S2
• Molecular Weight: 349.4 g/mol

Description

2,4,6-trimethyl-N-(2-oxo-1,3-benzoxathiol-5-yl)benzenesulfonamide, also known as TMB-5, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas such as drug discovery, cancer therapy, and diagnostics.

Scientific Research Applications

Anticancer Properties

• Cytotoxicity and Tumor Specificity : Compounds related to 2,4,6-trimethyl-N-(2-oxo-1,3-benzoxathiol-5-yl)benzenesulfonamide have been studied for their cytotoxicity, tumor specificity, and potential as carbonic anhydrase inhibitors. Certain derivatives, especially those with 3,4,5-trimethoxy and 4-hydroxy substituents, showed interesting cytotoxic activities, which could be crucial for further anti-tumor activity studies (Gul et al., 2016).

• Antitumor Activity : Novel derivatives of benzenesulfonamide, such as those with 2-benzylthio-4-chlorobenzenesulfonamide, showed significant in vitro antitumor activity. A specific compound within this group exhibited remarkable activity and selectivity towards non-small cell lung cancer and melanoma cell lines (Sławiński & Brzozowski, 2006).

Antimicrobial and Antifungal Properties

• Antibacterial and Antifungal Activities : Hybrid molecules between benzenesulfonamides and active antimicrobial benzo[d]isothiazol-3-ones were synthesized and showed moderate antibacterial properties against gram-positive bacteria and some antifungal properties (Zani et al., 2009).